(E)-3-(5-(4-nitrophenyl)furan-2-yl)-2-(piperidine-1-carbonyl)acrylonitrile

• IUPAC Name: (E)-3-[5-(4-nitrophenyl)furan-2-yl]-2-(piperidine-1-carbonyl)prop-2-enenitrile
• InChI: InChI=1S/C19H17N3O4/c20-13-15(19(23)21-10-2-1-3-11-21)12-17-8-9-18(26-17)14-4-6-16(7-5-14)22(24)25/h4-9,12H,1-3,10-11H2/b15-12+
• InChI Key: INERQYJGKZBWEJ-NTCAYCPXSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])C#N
• Isomeric SMILES: C1CCN(CC1)C(=O)/C(=C/C2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])/C#N
• Molecular Formula: C19H17N3O4
• Molecular Weight: 351.4 g/mol

Description

(E)-3-(5-(4-nitrophenyl)furan-2-yl)-2-(piperidine-1-carbonyl)acrylonitrile, also known as NPC 1161, is a chemical compound that has gained attention for its potential applications in scientific research.

Scientific Research Applications

Synthetic Methodologies and Structural Analysis

• Synthesis and Cytotoxic Activities

  A study by Sa̧czewski et al. (2004) explored the synthesis of heteroarylacrylonitriles with variations in furan, thiophene, or phenyl rings. These compounds exhibited in vitro cytotoxic potency against human cancer cell lines, highlighting the potential of such structures in cancer research (Sa̧czewski et al., 2004).

• Characterization and Potential as Chemosensors

  Research by Hranjec et al. (2012) on novel benzimidazoles and benzimidazo[1,2-a]quinolines, similar in structure to the compound , revealed their potential as chemosensors for different cations, showcasing the versatility of such compounds in chemical sensing applications (Hranjec et al., 2012).

• Microwave-Assisted Synthesis for Anti-inflammatory and Antibacterial Agents

  A study demonstrated the use of microwave irradiation to synthesize pyrazoline derivatives featuring a nitrophenyl furan moiety, indicating efficient, environmentally friendly methods for creating compounds with significant anti-inflammatory and antibacterial activities (Ravula et al., 2016).

Biological Evaluation and Applications

• Antitubercular Agents: Tawari et al. (2010) designed and synthesized derivatives of 4-(5-nitrofuran-2-yl)prop-2-en-1-one, demonstrating potent antitubercular activity against Mycobacterium tuberculosis. This highlights the therapeutic potential of furan-based nitro compounds in treating tuberculosis (Tawari et al., 2010).

Physicochemical Properties and Applications

• Liquid Crystalline Phases and Mesomorphic Behavior: Abdulnabi et al. (2020) synthesized a series of mesogens with a furan moiety, displaying liquid crystalline phases. This study emphasizes the influence of molecular structure on the mesogenic properties and thermal stability, suggesting applications in materials science (Abdulnabi et al., 2020).